Cas no 1016682-03-3 (3-Amino-N-(2,5-difluorophenyl)propanamide)

• Product name: 3-Amino-N-(2,5-difluorophenyl)propanamide
• CAS No: 1016682-03-3
• MF: C₉H₁₀N₂OF₂
• MW: 200.1853
• CID: 1087761
• PubChem ID: 20119185

3-Amino-N-(2,5-difluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(2,5-difluorophenyl)propanamide
• N~1~-(2,5-difluorophenyl)-beta-alaninamide
• N~1~-(2,5-difluorophenyl)-beta-alaninamide(SALTDATA: HCl)
• 1016682-03-3
• AB01332796-02
• AKOS000158506
• N-(2,5-difluorophenyl)-beta-alaninamide
• STK497997
• NCGC00340635-01

• MDL： MFCD09813978
• Inchi： InChI=1S/C9H10F2N2O/c10-6-1-2-7(11)8(5-6)13-9(14)3-4-12/h1-2,5H,3-4,12H2,(H,13,14)
• InChI Key： LQZLYYXWSLUVBP-UHFFFAOYSA-N
• SMILES： FC1=CC(NC(CCN)=O)=C(F)C=C1

Computed Properties

• Exact Mass: 200.07611927g/mol
• Monoisotopic Mass: 200.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų